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Compound of Interest

Compound Name:
3-Fluoro-5-hydroxy-4-

methoxybenzaldehyde

Cat. No.: B13652332

Get Quote

Executive Summary & Immediate Action
Chemical Identity: 3-Fluoro-5-hydroxy-4-methoxybenzaldehyde CAS Number: 79418-74-9

Primary Hazard: Irritant (Skin, Eyes, Respiratory).[1][2][3][4] Combustible solid. Disposal

Method: High-temperature incineration via licensed hazardous waste contractor.[1][2][3]

CRITICAL WARNING: This compound is a fluorinated benzaldehyde derivative.[3] Do NOT

dispose of down the drain. Do NOT mix with strong oxidizers or strong bases in waste streams.

[3]

Chemical Profile & Hazard Identification
Understanding the chemical properties is the first step in safe disposal.[3] This specific isomer

(5-hydroxy-4-methoxy) must be distinguished from its more common isomer (4-hydroxy-5-

methoxy, CAS 79418-78-3) for accurate inventory tracking, though disposal protocols are

chemically similar.[1][2][3]
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Property Data Operational Implication

CAS Number 79418-74-9

Use this exact ID for waste

labeling to prevent inventory

errors.

Formula C₈H₇FO₃

Fluorinated organic content

requires incineration with

scrubber systems.[3]

Physical State Solid (Powder)

High risk of dust generation;

requires particulate control

during transfer.[3]

Acidity/Basicity Phenolic Hydroxyl (pKa ~7-8)

Incompatible with strong bases

(forms salts) and strong

oxidizers.[1][2][3]

GHS Classification
Skin Irrit. 2, Eye Irrit.[3][4][5][6]

2A, STOT SE 3

PPE (Nitrile gloves, safety

goggles, N95/P100 mask) is

mandatory.[3]

Pre-Disposal Segregation & Handling
Effective disposal begins at the bench.[3] Segregating waste streams prevents dangerous

reactions and reduces disposal costs.[3]

A. Solid Waste (Pure Compound)[3]
Container: Collect in a wide-mouth high-density polyethylene (HDPE) or glass jar.

Labeling: Label as "Hazardous Waste - Solid - Toxic/Irritant."

Protocol: Do not dissolve in solvent solely for disposal purposes unless required by your

specific facility's liquid waste stream protocols.[3] Solid incineration is generally preferred for

pure powders to minimize solvent waste volume.[3]

B. Liquid Waste (Mother Liquors/Solvents)[3]
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Composition: Typically contains the aldehyde dissolved in organic solvents (e.g.,

Dichloromethane, Ethyl Acetate, Methanol).[3]

Segregation:

Halogenated Stream: If dissolved in DCM or Chloroform.[3]

Non-Halogenated Stream: If dissolved in Methanol, Ethanol, or Acetone.[3]

pH Check: Ensure the waste solution is neutral (pH 6-8). If the process involved strong acids

or bases, neutralize carefully before adding to the solvent waste carboy to prevent

exothermic reactions in the drum.[3]

C. Contaminated Debris[1][2][3]
Items: Weigh boats, pipettes, gloves, and paper towels.[3]

Protocol: Double-bag in heavy-duty polyethylene bags (minimum 2 mil thickness) or place in

a rigid "Lab Debris" drum. Label as "Contaminated Debris - Trace Organics."[1][2][3]

Detailed Disposal Workflows
Workflow 1: Waste Segregation Decision Tree
Use this logic flow to determine the correct waste stream for your material.
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Waste Material Generated

Physical State?
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Do NOT throw in Trash
See Debris Stream

Click to download full resolution via product page

Figure 1: Decision tree for segregating 3-Fluoro-5-hydroxy-4-methoxybenzaldehyde waste

streams.

Workflow 2: Emergency Spill Response
In the event of a powder spill outside of containment.

Spill Detected 1. Evacuate & Ventilate
(If dust is airborne)

2. Don PPE
(Gloves, Goggles, N95)

3. Containment
Cover with damp paper towel

to prevent dust

4. Cleanup
Scoop into waste jar

5. Decontaminate Surface
Soap & Water Wash 6. Report to EHS

Click to download full resolution via product page
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Figure 2: Step-by-step spill response protocol minimizing dust inhalation risks.

Regulatory Compliance & Documentation
To ensure full compliance with EPA (US) or local environmental agencies, follow these coding

and labeling standards.

RCRA Classification (US):

This specific compound is not P-listed or U-listed by name.[1][2][3]

However, it likely falls under Characteristic Hazardous Waste if it exhibits ignitability

(D001) or if the waste stream contains listed solvents (e.g., F002 for halogenated

solvents).[3]

Default Recommendation: Manage as Non-RCRA Regulated Hazardous Waste (unless

mixed with RCRA solvents) but treat with full hazardous protocols due to toxicity.[3]

Labeling Requirements:

Chemical Name: Must be written out in full: "3-Fluoro-5-hydroxy-4-
methoxybenzaldehyde." Do not use abbreviations or chemical formulas alone.

Hazards: Check "Toxic" and "Irritant."[3][6]

Final Disposal (Facility Interface)
Method: The only acceptable destruction method is Incineration at a permitted Treatment,

Storage, and Disposal Facility (TSDF).[3]

Why Incineration? The fluorine atom requires high-temperature thermal oxidation to ensure

complete mineralization and capture of HF (Hydrogen Fluoride) gas in the facility's

scrubbers.[1][2][3]

Transport: Ensure the waste container is tightly capped, free of exterior contamination, and

placed in secondary containment during transport to the central accumulation area.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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